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Compound of Interest

Compound Name: Zirconium nitrate

Cat. No.: B079258 Get Quote

An In-depth Technical Guide to the Safety Data Sheet for Zirconium Nitrate Pentahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Zirconium
Nitrate Pentahydrate, a compound used as a preservative and in the synthesis of other

zirconium compounds.[1] This document synthesizes critical information from various safety

data sheets and chemical databases to ensure safe handling, storage, and emergency

response.

Chemical Identification
Zirconium nitrate pentahydrate is a white, crystalline, and very hygroscopic solid.[1] It is highly

soluble in water and alcohol, forming an acidic solution.[1][2]
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Identifier Value

Chemical Name Zirconium (IV) nitrate pentahydrate[3]

Synonyms
Zirconium tetranitrate, Nitric acid, zirconium(4+)

salt, pentahydrate[4][5]

CAS Number
13986-27-1 (pentahydrate), 13746-89-9

(anhydrous)[4][6]

Molecular Formula Zr(NO₃)₄·5H₂O[6]

Molecular Weight 429.3 g/mol [6]

UN Number 2728[2]

Hazard Identification
Zirconium nitrate pentahydrate is classified as a strong oxidizing agent and can cause serious

eye damage.[6][7] It may intensify fires and poses a dangerous fire and explosion risk when in

contact with organic materials.[6][8]

GHS Classification:

Hazard Class Hazard Category Hazard Statement

Oxidising Solid 2
H272: May intensify fire;

oxidiser[6]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[6]

Signal Word: Danger[6]

Hazard Pictograms:

GHS03: Flame over circle (Oxidizer)[6]

GHS05: Corrosion (Causes serious eye damage)[6]
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Physical and Chemical Properties
A summary of the key physical and chemical properties is provided below.

Property Value

Appearance White crystalline solid[1]

Odor Odorless[7]

Melting Point Decomposes at 100 °C[7]

Boiling Point Decomposes[2]

Solubility Soluble in water and alcohol[2]

Refractive Index 1.6[2]

Toxicological Information
Zirconium nitrate has a low order of toxicity but can be harmful if swallowed or inhaled.[1][9] It

is irritating to the eyes, nose, and throat.[10]

Route of Exposure Endpoint Value Species

Oral LD50
4100 mg/kg

(anhydrous)[6]
Rat[6]

Inhalation LCLo 500 mg/m³/30 min[8] Rat[8]

Exposure Limits:

Organization Limit Value

OSHA (PEL-TWA) Zirconium compounds (as Zr) 5 mg/m³[8]

NIOSH (REL-TWA) Zirconium compounds (as Zr) 5 mg/m³[8]

NIOSH (IDLH) Zirconium compounds (as Zr) 25 mg/m³[5]
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Handling and Storage
Proper handling and storage procedures are crucial to minimize risks.

Handling:

Handle in a well-ventilated area.[3]

Wear suitable protective clothing, gloves, and eye/face protection.[3]

Avoid the formation of dust and aerosols.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[6]

Keep away from combustible materials.[6]

Use non-sparking tools.[7]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Store away from foodstuff containers and incompatible materials.[3]

Incompatible materials include combustible materials and organic substances.[6]

Emergency Procedures
Detailed workflows for first aid and firefighting are provided below.

First-Aid Measures
A systematic approach to first aid is critical in case of exposure.
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Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air Breathing Difficult?

Give Oxygen
Yes

Not Breathing?No

Consult a DoctorGive Artificial Respiration
(No Mouth-to-Mouth)

Yes

No

Remove Contaminated Clothing Wash with Soap & Water Consult a Doctor

Rinse with Water for
Several Minutes

Remove Contact Lenses
(If Present and Easy) Continue Rinsing Consult an Ophthalmologist

Rinse Mouth Do NOT Induce Vomiting Call a Doctor

Click to download full resolution via product page

Caption: First-aid procedures for different exposure routes.

Firefighting Measures
Zirconium nitrate pentahydrate is not combustible but will accelerate the burning of other

materials.[1][8]
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Fire Emergency

Fire Involving
Zirconium Nitrate

Suitable Extinguishing Media:
Water, Foam, Dry Powder, CO₂

Unsuitable:
Water Jet

Special Hazards:
Oxidizer, Toxic Nitrogen Oxides

Firefighter PPE:
Self-Contained Breathing Apparatus (SCBA)

Click to download full resolution via product page

Caption: Firefighting protocol for zirconium nitrate pentahydrate.

Accidental Release Measures
In the event of a spill, the following logical steps should be taken.
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Accidental Release Protocol

Spill Occurs

Personal Precautions:
- Use PPE (Gloves, Goggles, Respirator)

- Avoid Dust Formation
- Ensure Ventilation

Remove Ignition Sources

Evacuate Personnel

Containment:
Prevent entry into drains

Clean-up:
- Collect mechanically

- Place in closed containers for disposal

Dispose according to regulations

Click to download full resolution via product page

Caption: Logical workflow for accidental release measures.
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Ecological Information
Data on the environmental impact of zirconium nitrate pentahydrate is limited. It is not

classified as hazardous to the aquatic environment.[6]

Test Species Result Duration

Toxicity to fish
Danio rerio (Zebra

fish)
LC50: > 100 mg/L[11] 96 h

Toxicity to daphnia Daphnia magna
EL50: > 100%

saturated solution[11]
48 h

Toxicity to algae
Pseudokirchneriella

subcapitata
EC50: 2.6 mg/L[11] 96 h

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, national, and

international regulations.[7] Contaminated packaging should be triple rinsed and offered for

recycling or reconditioning.[7]

Regulatory Information
Zirconium nitrate pentahydrate is subject to various regulations.

DOT Classification: Class 5.1 (Oxidizing substance), UN 2728[2][10]

GHS Labeling: Required, as detailed in Section 2.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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